Tert-butyl 3-amino-4-(hydroxymethyl)piperidine-1-carboxylate

• IUPAC Name: tert-butyl 3-amino-4-(hydroxymethyl)piperidine-1-carboxylate
• InChI: InChI=1S/C11H22N2O3/c1-11(2,3)16-10(15)13-5-4-8(7-14)9(12)6-13/h8-9,14H,4-7,12H2,1-3H3
• InChI Key: LRCPRHFAAYJMHG-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1CCC(C(C1)N)CO
• Molecular Formula: C11H22N2O3
• Molecular Weight: 230.30 g/mol
• CAS RN: 1782754-25-9

Description

Tert-butyl 3-amino-4-(hydroxymethyl)piperidine-1-carboxylate is a chemical compound with the CAS Number: 1782754-25-9. It has a molecular weight of 230.31. The compound is typically stored at 4°C and is in the form of an oil.

Molecular Structure Analysis

The Inchi Code for this compound is 1S/C11H22N2O3/c1-11(2,3)16-10(15)13-5-4-8(7-14)9(12)6-13/h8-9,14H,4-7,12H2,1-3H3. This code provides a unique representation of the compound’s molecular structure.

Physical And Chemical Properties Analysis

This compound is an oil at room temperature. It has a molecular weight of 230.31. The compound is typically stored at 4°C.

Scientific Research Applications

Synthesis of Enantiopure Compounds

Research demonstrates the utility of tert-butyl-based piperidine derivatives in the synthesis of enantiopure compounds, crucial for drug development and biological studies. For instance, tert-butyl 2-substituted 4,6-dioxo-1-piperidinecarboxylates have been prepared from Boc-Asp-O(t)Bu and other beta-amino acids. These compounds are excellent precursors for cis-4-hydroxy delta-lactams and for the synthesis of cis- and trans-4-hydroxypipecolates and protected 4-hydroxylysine derivatives, highlighting their significance in synthesizing amino acid derivatives and peptides with potential therapeutic applications (J. Marin, et al., 2004).

Intermediate for Biologically Active Compounds

Tert-butyl-4-(4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazol-1-yl)piperidine-1-carboxylate is an important intermediate in the synthesis of crizotinib, a drug used in cancer therapy. Its synthesis from tert-butyl-4-hydroxypiperdine-1-carboxylate showcases the role of tert-butyl piperidine derivatives in the preparation of complex molecules with high biological activity, underscoring their importance in medicinal chemistry (D. Kong, et al., 2016).

Development of New Synthetic Methodologies

The compound tert-butyl 3-oxo-2-oxa-5-azabicyclo[2.2.2]octane-5-carboxylate, synthesized as a cyclic amino acid ester, exemplifies the development of new synthetic routes for complex molecular structures. Characterization techniques such as 1H NMR spectroscopy and high-resolution mass spectrometry, along with X-ray diffraction analysis, highlight the compound's structural features, including its bicyclo[2.2.2]octane structure. This research contributes to the advancement of synthetic organic chemistry and the exploration of novel molecular frameworks (T. Moriguchi, et al., 2014).

Safety and Hazards

The compound has been classified with the following hazard statements: H315, H319, H335. These indicate that it can cause skin irritation (H315), serious eye irritation (H319), and may cause respiratory irritation (H335). Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray and washing thoroughly after handling.

Future Directions

While specific future directions for Tert-butyl 3-amino-4-(hydroxymethyl)piperidine-1-carboxylate are not available in the retrieved data, similar compounds are being explored for their potential in PROTAC development. This suggests that there may be future research opportunities in this area.

Mechanism of Action

Target of Action

Tert-butyl 3-amino-4-(hydroxymethyl)piperidine-1-carboxylate is a complex organic compound. Similar compounds have been used in the development of proteolysis targeting chimeras (protacs), which are designed to degrade specific proteins within cells .

Mode of Action

Based on its structural similarity to other piperidine derivatives used in protacs, it may function as a linker molecule, binding to both the target protein and an e3 ubiquitin ligase . This tripartite interaction leads to the ubiquitination and subsequent degradation of the target protein.

Biochemical Pathways

In the context of protacs, the degradation of target proteins can influence various biochemical pathways depending on the function of the target protein .

Result of Action

In the context of protacs, the degradation of target proteins can lead to changes in cellular processes and potentially therapeutic effects .